3-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-(5-fluoro-2-methylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-6-7-10(16)8-13(9)11-4-3-5-12(15(17)18)14(11)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: MMSAKDAWSYQWSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=C(C(=CC=C2)C(=O)O)OC
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID40689338
• Molecular Weight: 260.26 g/mol
• CAS RN: 1261961-60-7

Description

3-(5-Fluoro-2-methylphenyl)-2-methoxybenzoic acid, 95% (3-FMB-95%) is a synthetic organic compound that is widely used in scientific research. It is a white crystalline powder with a melting point of approximately 160-162°C and a molecular weight of 258.25 g/mol. It has a variety of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. It is also used as a reagent in the synthesis of various compounds.

Scientific Research Applications

3-FMB-95% is used in a variety of scientific research applications. It is used as a reagent in the synthesis of various compounds. It is also used as a starting material for the synthesis of various pharmaceuticals and other biologically active compounds. It has been used to synthesize compounds such as 5-fluoro-2-methylphenyl-2-methoxybenzoic acid ester, which is an inhibitor of the enzyme 5-lipoxygenase. It has also been used to synthesize compounds such as 3-(5-fluoro-2-methylphenyl)-2-methoxybenzamide, which is an inhibitor of the enzyme cyclooxygenase-2.

Mechanism of Action

3-FMB-95% is a synthetic organic compound that acts as a reagent in the synthesis of various compounds. It can be used as a starting material for the synthesis of various pharmaceuticals and other biologically active compounds. It acts as a nucleophilic aromatic substitution reagent, which can react with other compounds to form new compounds. It can also act as an inhibitor of certain enzymes, such as 5-lipoxygenase and cyclooxygenase-2.
Biochemical and Physiological Effects
3-FMB-95% is a synthetic organic compound that has been used in the synthesis of various compounds. It has been used to synthesize compounds such as 5-fluoro-2-methylphenyl-2-methoxybenzoic acid ester, which is an inhibitor of the enzyme 5-lipoxygenase. It has also been used to synthesize compounds such as 3-(5-fluoro-2-methylphenyl)-2-methoxybenzamide, which is an inhibitor of the enzyme cyclooxygenase-2. These compounds have been found to have various biochemical and physiological effects. For example, 5-fluoro-2-methylphenyl-2-methoxybenzoic acid ester has been found to inhibit the production of leukotrienes, which are inflammatory mediators involved in the pathogenesis of asthma. 3-(5-fluoro-2-methylphenyl)-2-methoxybenzamide has been found to inhibit the production of prostaglandins, which are inflammatory mediators involved in the pathogenesis of arthritis.

Advantages and Limitations for Lab Experiments

The use of 3-FMB-95% in scientific research has several advantages. It is a relatively inexpensive reagent that is readily available. It is also relatively easy to use and can be used in a variety of reactions. It is also relatively stable and can be stored for long periods of time. However, it does have some limitations. It is a relatively toxic compound and should be handled with caution. It is also a relatively volatile compound and should be stored in a tightly sealed container.

Future Directions

The use of 3-FMB-95% in scientific research is likely to continue to grow in the future. It has already been used in the synthesis of various compounds and could be used in the synthesis of new compounds. It could also be used in the synthesis of new pharmaceuticals and other biologically active compounds. It could also be used in the development of new inhibitors of enzymes such as 5-lipoxygenase and cyclooxygenase-2. Additionally, it could be used in the development of new analytical methods for the detection and quantification of compounds. Finally, it could be used in the development of new catalysts for chemical reactions.

Synthesis Methods

3-FMB-95% can be synthesized from 5-fluoro-2-methylphenol and 2-methoxybenzoic acid via a nucleophilic aromatic substitution reaction. The reaction is conducted in a solvent such as toluene, using a base catalyst such as sodium hydroxide. The reaction is carried out at a temperature of approximately 130°C and a pressure of approximately 1.4 bar. The reaction is complete after approximately 4 hours.